Cas no 23774-19-8 (1,2,3,4-Phenazinetetrone)

1,2,3,4-Phenazinetetrone structure
1,2,3,4-Phenazinetetrone structure
Product Name:1,2,3,4-Phenazinetetrone
CAS No:23774-19-8
MF:C12H4N2O4
MW:240.171162605286
CID:2660355
Update Time:2023-08-06

1,2,3,4-Phenazinetetrone Chemical and Physical Properties

Names and Identifiers

    • phenazine-1,2,3,4-tetraone
    • 1,2,3,4-Phenazinetetrone
    • Inchi: 1S/C12H4N2O4/c15-9-7-8(10(16)12(18)11(9)17)14-6-4-2-1-3-5(6)13-7/h1-4H
    • InChI Key: KSVHRBVRHILOKJ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C(C2C1=NC1C=CC=CC=1N=2)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 417
  • Topological Polar Surface Area: 94.1
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